(E)-2-(2-chlorophenyl)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C21H23ClN2O3/c22-19-6-2-1-4-17(19)14-20(25)23-15-16-9-11-24(12-10-16)21(26)8-7-18-5-3-13-27-18/h1-8,13,16H,9-12,14-15H2,(H,23,25)/b8-7+
• InChI Key: LXOPYCUUHHYHHG-BQYQJAHWSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=CC=CC=C2Cl)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: C1CN(CCC1CNC(=O)CC2=CC=CC=C2Cl)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C21H23ClN2O3
• Molecular Weight: 386.9 g/mol

Description

(E)-2-(2-chlorophenyl)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H23ClN2O3 and its molecular weight is 386.88. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Agents

Researchers have synthesized a range of N-(4-chlorophenyl)-2-phenoxyacetamide derivatives, examining their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. Among the synthesized compounds, some showed excellent insecticidal activity, highlighting the potential of phenoxyacetamide derivatives as effective insecticides (Rashid et al., 2021).

Medicinal Chemistry

Amino alcohol acrylonitriles have been identified as activators of the Aryl Hydrocarbon Receptor (AhR) pathway, showing significant activity against cancer cell lines, including MCF-7 (breast cancer) and HT29 (colon cancer). The acetamide moiety's modification to introduce additional hydrophobicity improved the compounds' effectiveness, with some analogues potent at nanomolar concentrations (Baker et al., 2020).

Materials Science

Acetamides bearing azinane and 1,3,4-oxadiazole heterocyclic cores have been synthesized and evaluated for their antibacterial potential. This research has demonstrated that certain acetamide derivatives are moderate inhibitors of bacterial growth, with specific compounds showing higher activity against Gram-negative strains (Iqbal et al., 2017).

Photovoltaic Efficiency

Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs have been conducted to evaluate their potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibited good light harvesting efficiency and promising free energy of electron injection, suggesting their suitability for use in photovoltaic cells (Mary et al., 2020).